Cas no 1187929-12-9 (N-Trityl Histamine Oxalate)

• Product Name: N-Trityl Histamine Oxalate
• CAS No: 1187929-12-9
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 1063947
• PubChem ID: 53445941
• Update Time: 2025-10-28

N-Trityl Histamine Oxalate Chemical and Physical Properties

Names and Identifiers

• N-Trityl Histamine Oxalate
• N-Trityl Histamine O
• oxalic acid,2-(1-tritylimidazol-4-yl)ethanamine
• oxalic acid;2-(1-tritylimidazol-4-yl)ethanamine
• Oxalic acid--2-[1-(triphenylmethyl)-1H-imidazol-4-yl]ethan-1-amine (1/1)
• C26H25N3O4
• DTXSID10703297
• 2-(1-TRITYL-1H-IMIDAZOL-4-YL)-ETHYLAMINE OXALATE
• 1187929-12-9

• Inchi： 1S/C24H23N3.C2H2O4/c25-17-16-23-18-27(19-26-23)24(20-10-4-1-5-11-20,21-12-6-2-7-13-21)22-14-8-3-9-15-22;3-1(4)2(5)6/h1-15,18-19H,16-17,25H2;(H,3,4)(H,5,6)
• InChI Key： QXLUTZXFKUCYGO-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1(C=NC(CCN)=C1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 443.18500
• Monoisotopic Mass: 443.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 118.44000
• LogP: 4.08040

N-Trityl Histamine Oxalate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Trityl Histamine Oxalate

Introduction to N-Trityl Histamine Oxalate (CAS No. 1187929-12-9)

N-Trityl Histamine Oxalate, with the chemical identifier CAS No. 1187929-12-9, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and biochemical applications. This compound, characterized by its unique structural properties, plays a crucial role in various scientific studies, particularly in the investigation of histamine derivatives and their potential therapeutic applications.

The molecular structure of N-Trityl Histamine Oxalate incorporates a trityl group, which is a protective group commonly used in organic synthesis to shield reactive sites on aromatic rings. This modification enhances the stability of the histamine molecule, making it more suitable for detailed structural and functional studies. The presence of an oxalate moiety further contributes to the compound's solubility and reactivity, facilitating its use in a wide range of biochemical assays.

In recent years, there has been a growing interest in histamine derivatives due to their diverse biological activities. Histamine is a well-known neurotransmitter and hormone that plays a pivotal role in various physiological processes, including immune responses, gastric acid secretion, and neurotransmission. By modifying the histamine molecule, researchers can explore novel pharmacological targets and develop potential therapeutic agents for conditions such as allergies, inflammation, and neurodegenerative diseases.

N-Trityl Histamine Oxalate has been extensively utilized in academic research to study the interactions between histamine and its receptors. The trityl group provides a stable platform for investigating the binding affinity and kinetics of histamine receptors, which are essential for understanding the mechanisms underlying histamine-mediated signaling pathways. This compound has also been employed in high-throughput screening assays to identify small molecules that modulate histamine receptor activity.

One of the most compelling aspects of N-Trityl Histamine Oxalate is its application in drug discovery programs. The ability to modify histamine derivatives allows researchers to fine-tune their pharmacological properties, such as solubility, bioavailability, and target specificity. This flexibility is crucial for developing drugs that can effectively interact with biological targets while minimizing side effects. The oxalate group enhances the compound's compatibility with various analytical techniques, making it an invaluable tool in structural biology and molecular pharmacology.

Recent studies have highlighted the potential of N-Trityl Histamine Oxalate in investigating histamine's role in immune regulation. Immune cells express multiple histamine receptors, which are involved in modulating inflammatory responses and immune cell function. By using this compound as a research tool, scientists have been able to uncover new insights into how histamine influences immune processes. These findings have implications for developing novel immunomodulatory therapies that could benefit patients with autoimmune diseases and chronic inflammatory conditions.

The synthesis of N-Trityl Histamine Oxalate involves a series of well-defined chemical reactions that require precise control over reaction conditions. The introduction of the trityl group typically involves palladium-catalyzed cross-coupling reactions, while the attachment of the oxalate moiety is achieved through esterification or amidation processes. These synthetic strategies ensure high yields and purity, making N-Trityl Histamine Oxalate a reliable reagent for scientific investigations.

In conclusion, N-Trityl Histamine Oxalate (CAS No. 1187929-12-9) is a versatile compound with significant applications in pharmaceutical research and biochemical studies. Its unique structural features make it an ideal tool for exploring histamine's biological functions and developing novel therapeutic agents. As research in this field continues to evolve, N-Trityl Histamine Oxalate is expected to remain a cornerstone compound in academic and industrial laboratories alike.